Cas no 818-61-1 (2-Hydroxyethyl acrylate)

2-Hydroxyethyl acrylate structure
2-Hydroxyethyl acrylate structure
2-Hydroxyethyl acrylate
818-61-1
C5H8O3
116.115221977234
MFCD00002865
39957
24857612

2-Hydroxyethyl acrylate Properties

Names and Identifiers

    • 2-Hydroxyethyl acrylate
    • ACRYLIC ACID 2-HYDROXYETHYL ESTER
    • ETHYLENE GLYCOL ACRYLATE
    • ETHYLENE GLYCOL MONOACRYLATE
    • HEA
    • 2-(Acryloyloxy)ethanol
    • 2-Hydroxyethylester kyseliny akrylove
    • 2-Propenoicacid,2-hydroxyethylester
    • beta-Hydroxyethyl acrylate
    • Bisomer 2HEA
    • Glycolmonoacrylate
    • Hydroxyethyl acrylate
    • 2-HYDROXYETHYL ACRYLATE, STAB.
    • 2-Hydroxy Ethyl Acrylate (HEA)
    • ACRYLICACID,HYDROXYETHYLESTER
    • 2-Hydroxyethyl Acrylate (stabilized with MEHQ)
    • 2-Hydroxyethyl acryl
    • 2-Hydroxyethylacrylat
    • 4-acryloyloxyethyl alcohol
    • acrylic acid 2-hydroxy-ethyl ester
    • methanol,methyl acrylate
    • Acrylic Acid 2-Hydroxyethyl Ester (stabilized with MEHQ)
    • Ethylene Glycol Monoacrylate (stabilized with MEHQ)
    • Acrylic acid, 2-hydroxyethyl ester (6CI, 8CI)
    • 2-Hydroxyethyl 2-propenoate
    • 2-Hydroxyethyl ester propenoic acid
    • 2-Hydroxyethyl pro-2-enoate
    • 2HEA
    • Acrycs HEA
    • Acryics HEA
    • AHEC-T
    • BEM 120
    • BHEA
    • HEA 98
    • HOA
    • Light Acrylate HOA
    • Light Ester HOA
    • Light Ester HOA-N
    • Light Ester OA
    • Perm A
    • Perm A (monomer)
    • Rocryl 420
    • Viscoat 220
    • β-Hydroxyethyl acrylate
    • +Expand
    • MFCD00002865
    • OMIGHNLMNHATMP-UHFFFAOYSA-N
    • 1S/C5H8O3/c1-2-5(7)8-4-3-6/h2,6H,1,3-4H2
    • O=C(C=C)OCCO

Computed Properties

  • 116.04700
  • 1
  • 3
  • 4
  • 116.047344
  • 8
  • 87.7
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 46.5

Experimental Properties

  • -0.29210
  • 46.53000
  • n20/D 1.45(lit.)
  • dissolution
  • 92°C/12mmHg(lit.)
  • -60 ºC
  • <0.1 mmHg ( 20 °C)
  • Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
  • Colorless liquid.
  • It is miscible with water and soluble in general organic solvents. Merchandise generally contains the polymerization inhibitor hydroquinone monomethyl ether 400ppm.
  • Light Sensitive
  • 1.011 g/mL at 25 °C(lit.)

2-Hydroxyethyl acrylate Security Information

2-Hydroxyethyl acrylate Customs Data

  • 2916129000
  • China Customs Code:

    2916129000

    Overview:

    2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Hydroxyethyl acrylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003O5F-25g
2-Hydroxyethyl acrylate
818-61-1 95% (stabilized with MEHQ)
25g
$5.00 2024-04-21
A2B Chem LLC
AB70467-25g
2-Hydroxyethyl acrylate
818-61-1 95% (stabilized with MEHQ)
25g
$5.00 2024-04-19
Aaron
AR003ODR-25g
2-Hydroxyethyl acrylate
818-61-1 95%
25g
$3.00
abcr
AB147174-250 g
2-Hydroxyethyl acrylate, 95%, stab. with 200-300ppm 4-methoxyphenol (MEHQ); .
818-61-1 95%
250g
€42.50 2021-09-16
Apollo Scientific
OR31029-500ml
2-Hydroxyethyl acrylate
818-61-1 95%
500ml
£65.00 2023-09-02
TRC
H552960-25mg
2-Hydroxyethyl Acrylate
818-61-1
25mg
$64.00 2023-05-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24815-250g
2-Hydroxyethyl acrylate, 97%, stab. with 200-300ppm 4-methoxyphenol
818-61-1 97%
250g
¥551.00
BAI LING WEI Technology Co., Ltd.
201450-250ML
2-Hydroxyethyl acrylate, 97%, stabilized with 200 - 300 ppm MEHQ
818-61-1 97%
250ML
¥ 444 2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1044196-500g
2-Hydroxyethyl acrylate
818-61-1 98%,stabilized with MEHQ
500g
¥61.00 2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H55410-500ml
2-Hydroxyethyl acrylate
818-61-1 99%(200-300ppmMEHQ)
500ml
¥188.0 2023-09-07

2-Hydroxyethyl acrylate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydroquinone Catalysts: 1,5-Naphthalenedisulfonic acid Solvents: Benzene ;  5 h, 80 - 85 °C
Reference
Synthesis of (met)acrylic monoesters of ethylene glycol
Mamedov, M. K.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 2014, (4), 34-37

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Iodine ;  4 h, reflux
Reference
New monomers for fullerene-containing polymers
Torosyan, S. A.; et al, Russian Journal of Organic Chemistry, 2014, 50(2), 179-182

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Hydroquinone ,  Sodium hydroxide
Reference
New synthesis of β-hydroxyethyl acrylate
Gao, Dabin, Huaxue Shiji, 1993, 15(4),

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Hydroquinone ;  rt → reflux; 4 h, reflux
Reference
Synthesis and characterization of fluorinated polyacrylate graft copolymers capable as water and oil repellent finishing agents
Tang, Weiyi; et al, Journal of Applied Polymer Science, 2011, 119(1), 84-92

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C
Reference
Preparation of biomass-based transparent pressure sensitive adhesives for optically clear adhesive and their adhesion performance
Baek, Seung-Suk; et al, European Polymer Journal, 2017, 92, 97-104

Synthetic Circuit 6

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Synthesis of functionalized acrylates
Curci, Michele; et al, Organic Preparations and Procedures International, 1993, 25(6), 649-57

Synthetic Circuit 7

Reaction Conditions
1.1 Solvents: 2-Methyl-2-butanol ;  120 h, 50 °C
Reference
Hydroxy functional acrylate and methacrylate monomers prepared via lipase-catalyzed transacylation reactions
Popescu, Dragos; et al, Journal of Molecular Catalysis B: Enzymatic, 2009, 62(1), 81-90

Synthetic Circuit 8

Reaction Conditions
1.1 Catalysts: Ethyl 4-(dimethylamino)benzoate ,  Camphorquinone ;  3 min
Reference
Design and Preparation of Tertiary Amine Modified Polyurethane Acrylate Oligomer with Co-Initiation/Polymerization Bifunctions for Photo-Curable Inkjet Printing of Textiles
Meng, Yiding; et al, Macromolecular Materials and Engineering, 2020, 305(7),

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ,  Acetonitrile ;  overnight, rt
Reference
Versatile thiolated thermosensitive polymers synthesized by ATRP of MEO2MA and AcSEMA, a new methacrylic monomer with a protected thiol group
Liras, Marta; et al, Polymer Chemistry, 2013, 4(24), 5751-5759

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Butylamine ,  Triphenylphosphine Solvents: Tetrahydrofuran ;  2 h, rt
Reference
New insights into the effects of molecular weight and end group on the temperature-induced phase transition of poly(N-isopropylacrylamide) in water
Qiu, Xing Ping; et al, Science China: Chemistry, 2013, 56(1), 56-64

Synthetic Circuit 11

Reaction Conditions
1.1 Solvents: Dichloromethane ;  15 min, rt
Reference
Microwave-enhanced liquid-phase synthesis of thiohydantoins and thioxotetrahydropyrimidinones
Yeh, Wen-Ben; et al, Molecular Diversity, 2003, 7(2-4), 185-198

2-Hydroxyethyl acrylate Raw materials

2-Hydroxyethyl acrylate Preparation Products

2-Hydroxyethyl acrylate Suppliers

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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2-Hydroxyethyl acrylate Related Literature

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